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Compound of Interest

Compound Name: Thulium acetate

Cat. No.: B1582081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of thulium acetate, a rare earth salt with

applications in various scientific fields. The document details its chemical properties, structure,

and synthesis, presenting available quantitative data in structured tables and outlining

experimental protocols.

Chemical Identity and Forms
Thulium acetate is an inorganic compound, the thulium(III) salt of acetic acid. It primarily exists

in two forms: anhydrous thulium acetate and its hydrated counterparts. The general chemical

formula for the anhydrous form is Tm(CH₃COO)₃.[1] The hydrated form is most commonly

found as thulium acetate tetrahydrate, Tm(CH₃COO)₃·4H₂O.

Property
Anhydrous Thulium
Acetate

Thulium Acetate
Tetrahydrate

Chemical Formula Tm(C₂H₃O₂)₃ Tm(C₂H₃O₂)₃·4H₂O

Molecular Weight 346.07 g/mol [2] 418.13 g/mol

Appearance White crystalline solid[2]
White to pale green crystals or

powder

Solubility in Water Soluble[1] Moderately water-soluble
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Physicochemical Properties
Detailed experimental data on some of the physicochemical properties of thulium acetate are

not readily available in the literature.

Property Value

Melting Point Not available

Boiling Point Not available

Density Not available

Thermal Decomposition
Thulium acetate undergoes thermal decomposition upon heating. The hydrated forms first

lose water molecules, followed by the decomposition of the anhydrous salt to thulium(III) oxide

(Tm₂O₃). This decomposition typically occurs at temperatures above 200°C.

Molecular Structure
A definitive crystal structure of thulium acetate or its hydrates, including space group and unit

cell dimensions, is not publicly available in crystallographic databases. However, it is known

that the acetate ions can coordinate to the thulium(III) ion in various ways, including

monodentate, bidentate, and bridging modes. In the hydrated forms, water molecules also

coordinate directly to the thulium ion. The coordination number of the thulium ion is expected to

be high, which is typical for lanthanide ions.

Experimental Protocols
Synthesis of Thulium Acetate from Thulium(III) Oxide
This protocol describes the preparation of thulium acetate from thulium(III) oxide and glacial

acetic acid.

Materials:

Thulium(III) oxide (Tm₂O₃)
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Glacial acetic acid (CH₃COOH)

Deionized water

Reaction flask with a condenser

Heating mantle with a magnetic stirrer

Filtration apparatus (e.g., Büchner funnel and flask)

Crystallizing dish

Drying oven or desiccator

Procedure:

Reaction Setup: In a reaction flask equipped with a condenser and a magnetic stir bar, add a

stoichiometric excess of glacial acetic acid.

Addition of Thulium Oxide: While stirring, slowly add a pre-weighed amount of thulium(III)

oxide to the acetic acid.

Heating and Reaction: Heat the mixture to 80-100°C with continuous stirring. The reaction is

complete when all the thulium(III) oxide has dissolved, which may take several hours. The

reaction is: Tm₂O₃ + 6CH₃COOH → 2Tm(CH₃COO)₃ + 3H₂O

Filtration: After the reaction is complete, allow the solution to cool to room temperature. Filter

the hot solution to remove any unreacted starting material or solid impurities.

Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solvent to evaporate

slowly at room temperature or in a fume hood. Thulium acetate crystals will form as the

solution becomes more concentrated. To obtain the hydrated form, the solution can be

partially evaporated and then cooled to induce crystallization.

Isolation and Drying: Collect the crystals by filtration. Wash the crystals with a small amount

of cold deionized water or a suitable solvent to remove any residual acetic acid. Dry the

crystals in a drying oven at a low temperature (e.g., 40-50°C) or in a desiccator over a

suitable drying agent to obtain the final product.
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Chemical Relationships and Reactions
The following diagram illustrates the key chemical relationships of thulium acetate.

Chemical Relationships of Thulium Acetate

Hydration/Dehydration

Thulium(III) Oxide
(Tm₂O₃)

Anhydrous Thulium Acetate
(Tm(CH₃COO)₃)

 + 6 CH₃COOH 
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Hydrated Thulium Acetate
(Tm(CH₃COO)₃·xH₂O)
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Caption: Synthesis and decomposition pathways of thulium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1582081?utm_src=pdf-body
https://www.benchchem.com/product/b1582081?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Thulium(III)_acetate
https://www.americanelements.com/thulium-acetate-39156-80-4
https://www.benchchem.com/product/b1582081#thulium-acetate-chemical-formula-and-structure
https://www.benchchem.com/product/b1582081#thulium-acetate-chemical-formula-and-structure
https://www.benchchem.com/product/b1582081#thulium-acetate-chemical-formula-and-structure
https://www.benchchem.com/product/b1582081#thulium-acetate-chemical-formula-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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